Cas no 1219805-00-1 (1-BroMo-3-chloro-5-fluorobenzene-d3)

• Product Name: 1-BroMo-3-chloro-5-fluorobenzene-d3
• CAS No: 1219805-00-1
• MF: C₆H₃BrClF
• MW: 209.443423509598
• CID: 1066312
• Update Time: 2025-05-24

1-BroMo-3-chloro-5-fluorobenzene-d3 Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-5-fluorobenzene-d3
• 1-BroMo-3-chloro-5-fluorobenzene-d3

• Inchi： 1S/C6H3BrClF/c7-4-1-5(8)3-6(9)2-4/h1-3H
• InChI Key： GGMDFPMASIXEIR-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(F)C([H])=C(Cl)C=1[H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-BroMo-3-chloro-5-fluorobenzene-d3

Introduction to 1-Bromo-3-Chloro-5-Fluorobenzene-d3 (CAS No. 1219805-00-1)

1-Bromo-3-Chloro-5-Fluorobenzene-d3 (CAS No. 1219805-00-1) is a highly specialized aromatic compound with a unique combination of halogen substituents and deuterium isotopes. This compound belongs to the class of polyhalogenated aromatic compounds, which have garnered significant attention in various fields of chemistry, including organic synthesis, materials science, and analytical chemistry. The presence of bromine, chlorine, and fluorine atoms at specific positions on the benzene ring makes it a valuable precursor for the synthesis of complex molecules with tailored electronic and structural properties.

Recent advancements in synthetic methodologies have enabled the precise control over the substitution patterns of halogens on aromatic rings, leading to the development of compounds like 1-Bromo-3-Chloro-5-Fluorobenzene-d3. The incorporation of deuterium isotopes further enhances its utility in studies requiring isotopic labeling for nuclear magnetic resonance (NMR) spectroscopy or mass spectrometry. This compound is particularly useful in the synthesis of pharmaceutical intermediates, agrochemicals, and advanced materials due to its high reactivity and versatility.

The structural uniqueness of 1-Bromo-3-Chloro-5-Fluorobenzene-d3 lies in its symmetrical substitution pattern, which imparts stability to the molecule while maintaining reactivity at specific positions. The bromine atom at position 1, chlorine at position 3, and fluorine at position 5 create a balanced distribution of electron-withdrawing groups, making it an ideal substrate for electrophilic substitution reactions. Furthermore, the deuterium isotopes at specific positions allow for precise control over reaction pathways and product selectivity.

Recent research has highlighted the potential of polyhalogenated aromatic compounds like 1-Bromo-3-Chloro-5-Fluorobenzene-d3 in the development of novel materials with applications in electronics and optoelectronics. For instance, studies have demonstrated that such compounds can serve as building blocks for organic semiconductors with tailored electronic properties. The ability to introduce multiple halogen substituents at specific positions enables fine-tuning of the material's band gap and charge transport characteristics.

In addition to its role as a synthetic precursor, 1-Bromo-3-Chloro-5-Fluorobenzene-d3 has found applications in analytical chemistry as a stable isotope-labeled reference compound. Its use in NMR spectroscopy allows for accurate quantification and characterization of complex mixtures by providing internal standards with distinct isotopic signatures. This has proven particularly valuable in metabolomics and proteomics studies where precise measurement of low-abundance analytes is critical.

The synthesis of 1-Bromo-3-Chloro-5-Fluorobenzene-d3 involves a multi-step process that combines traditional halogenation techniques with modern deuterium incorporation methods. Recent innovations in catalytic systems have significantly improved the efficiency and selectivity of these reactions, enabling large-scale production while maintaining high purity levels. The use of transition metal catalysts has also facilitated cross-coupling reactions involving this compound, further expanding its utility in organic synthesis.

From an environmental perspective, understanding the fate and behavior of polyhalogenated aromatic compounds like 1-Bromo-3-Chloro-5-fluorobenzene-d3 is crucial for assessing their potential impact on ecosystems. Studies have shown that such compounds exhibit varying degrees of persistence depending on their substitution patterns and environmental conditions. However, their controlled use in industrial applications ensures minimal environmental exposure while maximizing their benefits across diverse fields.

In conclusion, 1-Bromo-3-Chloro_5-fluorobenzene-d_ (CAS No. 12_8877) stands as a prime example of how advancements in synthetic chemistry are enabling the creation of highly functionalized molecules with wide-ranging applications. Its unique combination of halogen substituents and deuterium isotopes makes it an invaluable tool for researchers across multiple disciplines seeking to push the boundaries of chemical innovation.